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Compound of Interest

Compound Name: 2-Bromopentane

Cat. No.: B163819 Get Quote

2-Bromopentane, also known as 2-pentyl bromide, is a colorless to pale yellow liquid with a

characteristic strong odor.[1][2][3] It is an alkyl halide widely used as a chemical intermediate

and alkylating agent in organic synthesis and pharmaceutical manufacturing.[3] Due to a chiral

center at the second carbon, 2-Bromopentane exists as two stereoisomers: (R)-2-
bromopentane and (S)-2-bromopentane.[4][5] These enantiomers share identical physical

properties but differ in their interaction with plane-polarized light.[4] The compound is highly

flammable and insoluble in water but soluble in many organic solvents.[2][3][6]

Quantitative Data Summary
The key physicochemical properties of 2-Bromopentane are summarized in the table below for

easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₅H₁₁Br [1][2][7]

Molecular Weight 151.04 g/mol [1][3][7]

Appearance Colorless to yellow liquid [1][2][3]

Odor Strong, characteristic [1][2][3]

Density 1.208 - 1.223 g/mL at 20-25 °C [1][2][3][7][8][9]

Boiling Point 116-118.3 °C at 760 mmHg [2][3][7][8][10]

Melting Point -95.5 to -96 °C [2][8][10][11][12][13]

Flash Point 20 - 20.6 °C (69 °F) [2][3][8][9][10]

Refractive Index (n²⁰/D) 1.441 [2][7][10]

Solubility in Water Insoluble / Practically insoluble [1][2][6][10][11]

Solubility in Solvents

Soluble in organic solvents

such as chloroform, diethyl

ether, and hexane.[2][6]

[2][6]

Vapor Pressure 20 - 21.3 mmHg at 25 °C [1][8][10]

CAS Number 107-81-3 [1][2][3][7]

Experimental Protocols
This section provides detailed methodologies for the synthesis of 2-Bromopentane and the

determination of its key physicochemical properties.

Synthesis of (S)-2-Bromopentane from (R)-2-Pentanol
This protocol describes a common method for synthesizing enantiomerically pure (S)-2-
bromopentane via a stereospecific Sₙ2 reaction from (R)-2-pentanol, which results in an

inversion of stereochemistry.[14][15]

Materials:
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(R)-2-Pentanol

Phosphorus tribromide (PBr₃)

Anhydrous diethyl ether

Crushed ice

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve (R)-2-pentanol (1.0 equivalent) in anhydrous diethyl ether. Cool the flask to 0

°C in an ice bath.[15]

Addition of PBr₃: Slowly add phosphorus tribromide (0.33-0.40 equivalents) dropwise from

the dropping funnel to the stirred solution. Maintain the reaction temperature below 10 °C.

[14][15]

Reaction: After the addition is complete, allow the mixture to stir at 0 °C for one hour. Then,

let it warm to room temperature and continue stirring for an additional 12-24 hours.[14][15]

Work-up: Carefully pour the reaction mixture over crushed ice and transfer it to a separatory

funnel.[14][15]

Extraction and Washing: Separate the organic layer. Wash the organic layer sequentially with

cold water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and

finally with brine.[14]

Drying: Dry the organic layer over anhydrous magnesium sulfate.[14]

Purification: Filter to remove the drying agent and remove the solvent by rotary evaporation.

The crude (S)-2-bromopentane can be purified by fractional distillation to yield the final
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product.[14][15]

Determination of Boiling Point (Micro-Reflux Method)
This method is suitable for determining the boiling point of a small liquid sample.[16]

Materials:

Liquid sample (e.g., 2-Bromopentane)

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block on a hot plate)[17]

Rubber band or thread

Procedure:

Sample Preparation: Fill a small test tube to about half-full with the liquid sample. Place a

capillary tube, with its sealed end pointing upwards, into the test tube.[17]

Apparatus Setup: Attach the test tube to a thermometer using a rubber band or thread. The

bottom of the test tube should be level with the thermometer bulb.[18]

Heating: Immerse the assembly in a Thiele tube or heating block. The sample should be

near the middle of the heating medium.[17]

Observation: Heat the apparatus gently. As the temperature rises, a stream of bubbles will

emerge from the open end of the capillary tube. Continue heating until a vigorous and

continuous stream of bubbles is observed.[17][18]

Boiling Point Reading: Remove the heat source and allow the apparatus to cool slowly. The

temperature at which the bubbling stops and the liquid just begins to enter the capillary tube

is the boiling point of the sample. Record this temperature.[17][18]
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Determination of Density
The density of a liquid can be determined by measuring its mass and volume.[19][20][21]

Materials:

Liquid sample (2-Bromopentane)

Graduated cylinder or pycnometer (for higher accuracy)

Digital balance

Procedure:

Mass of Empty Container: Weigh a clean, dry graduated cylinder (or pycnometer) on a digital

balance and record its mass (m₁).[20][21]

Volume of Liquid: Carefully add a specific volume of the liquid sample (e.g., 10 mL) into the

graduated cylinder. Record the volume (V).[19][20]

Mass of Container and Liquid: Weigh the graduated cylinder containing the liquid and record

the combined mass (m₂).[20][21]

Calculation:

Calculate the mass of the liquid: m_liquid = m₂ - m₁.[19]

Calculate the density (ρ) using the formula: ρ = m_liquid / V.[22]

Determination of Refractive Index
The refractive index is a measure of how light bends as it passes through a substance and is

determined using a refractometer.[23][24]

Materials:

Liquid sample (2-Bromopentane)

Abbe refractometer
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Dropper

Soft tissue paper

Calibration standard (e.g., distilled water)

Procedure:

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index,

such as distilled water.

Sample Application: Open the prism of the refractometer. Using a clean dropper, place 2-3

drops of the liquid sample onto the surface of the lower prism.[24]

Measurement: Close the prism assembly securely. Look through the eyepiece and adjust the

light source and mirror to achieve optimal illumination.[24]

Focusing: Turn the adjustment knob until the boundary line between the light and dark

regions comes into sharp focus. If a colored band is visible, adjust the chromaticity screw

until a sharp, black-and-white borderline is obtained.[24]

Reading: Adjust the knob to center the boundary line exactly on the crosshairs of the

eyepiece.[24]

Record Value: Read the refractive index value directly from the instrument's scale. Record

the temperature at which the measurement was taken, as refractive index is temperature-

dependent.[23]

Logical Workflow Visualization
The following diagram illustrates the synthetic pathway for producing (S)-2-Bromopentane
from (R)-2-Pentanol, including the key steps of reaction, work-up, and purification.
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Start: (R)-2-Pentanol
+ Anhydrous Diethyl Ether

Cool to 0 °C
in Ice Bath

Setup

Slow Addition of
Phosphorus Tribromide (PBr3)

Reagent Addition

Reaction Stirring:
1 hr at 0 °C,

then 12-24 hrs at RT

Sₙ2 Reaction
(Inversion of Stereochemistry)

Work-up:
Pour onto Crushed Ice

Quenching

Extraction & Washing:
1. Separate Organic Layer

2. Wash with H2O
3. Wash with NaHCO3

4. Wash with Brine

Separation

Drying:
Add Anhydrous MgSO4

Dehydration

Purification:
1. Filter drying agent
2. Rotary Evaporation

3. Fractional Distillation

Isolation

End Product:
(S)-2-Bromopentane

Final Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of (S)-2-bromopentane from (R)-2-pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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